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**Abstract
This technical guide provides a comprehensive overview of 1-Acetyl-5-bromo-7-nitroindoline,

a substituted indoline derivative of interest in medicinal chemistry and organic synthesis. This

document consolidates critical data including its Chemical Abstracts Service (CAS) number,

molecular structure, and key physicochemical properties. Furthermore, it outlines a putative

synthetic pathway and generalized experimental protocols for its characterization, designed to

support researchers in its application and further development.

Compound Identification and Structure
1-Acetyl-5-bromo-7-nitroindoline is a complex organic molecule built upon a core indoline

scaffold. Its systematic IUPAC name is 1-(5-bromo-7-nitro-2,3-dihydroindol-1-yl)ethanone[1].

The structure is characterized by an acetyl group attached to the nitrogen at position 1, a

bromine atom at position 5, and a nitro group at position 7 of the indoline ring.

CAS Number: 62368-07-4[1][2][3][4][5]

Molecular Formula: C₁₀H₉BrN₂O₃[2][3][5]
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SMILES: CC(=O)N1CCc2cc(Br)cc(c12)--INVALID-LINK--=O[2]

InChI Key: RCELVCNAKOBPO-UHFFFAOYSA-N[1][2]

Physicochemical and Safety Data
A summary of essential quantitative data for 1-Acetyl-5-bromo-7-nitroindoline is presented in

the table below. This information is critical for experimental design, handling, and storage.

Property Value Source

Molecular Weight 285.09 g/mol [1][2][5]

Physical Form Solid [2]

Assay Purity ≥98% [2]

Storage Temperature 2-8°C [2]

GHS Hazard Statements
H319: Causes serious eye

irritation
[1]

Precautionary Statements

P264, P280,

P305+P351+P338,

P337+P317

[6]

Experimental Protocols
While a specific, detailed synthesis protocol for 1-Acetyl-5-bromo-7-nitroindoline is not

readily available in the reviewed literature, a plausible multi-step synthetic route can be

conceptualized based on established organic chemistry principles for indoline derivatives. The

synthesis of related N-acyl-7-nitroindolines can be challenging, often requiring multiple steps

from an indole or indoline precursor due to the difficulty of direct acylation of 7-nitroindolines[7].

An indirect method, involving the protection and functionalization of an indoline precursor, is

generally more effective.

Hypothetical Synthesis Pathway
A logical synthetic approach would involve:
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Acetylation of Indoline: Protection of the nitrogen atom of the indoline ring with an acetyl

group to direct subsequent electrophilic aromatic substitution and prevent side reactions.

Bromination: Introduction of the bromine atom at the C5 position of the acetylindoline.

Nitration: Introduction of the nitro group at the C7 position. The acetyl group helps direct the

nitration to the desired position.

Hypothetical Synthesis of 1-Acetyl-5-bromo-7-nitroindoline

Indoline 1-AcetylindolineAcetic Anhydride 1-Acetyl-5-bromoindolineN-Bromosuccinimide 1-Acetyl-5-bromo-7-nitroindoline

Nitrating Agent
(e.g., HNO3/H2SO4)

Click to download full resolution via product page

Caption: Hypothetical synthesis pathway for 1-Acetyl-5-bromo-7-nitroindoline.

General Characterization Workflow
The identity and purity of the synthesized 1-Acetyl-5-bromo-7-nitroindoline should be

confirmed using standard analytical techniques.

Purification: The crude product obtained from the synthesis would typically be purified using

column chromatography on silica gel.

Structural Confirmation:

NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure, including the positions

of the acetyl, bromo, and nitro groups on the indoline scaffold.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.

Purity Analysis:

High-Performance Liquid Chromatography (HPLC): To assess the purity of the final

compound.
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Elemental Analysis: To confirm the elemental composition (C, H, N, Br).

General Characterization Workflow
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Caption: Standard workflow for the purification and characterization of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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